GSK2801

• CAS: 1619994-68-1
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol
• InChI: InChI=1S/C20H21NO4S/c1-4-11-25-15-9-10-21-18(14(2)22)13-17(19(21)12-15)16-7-5-6-8-20(16)26(3,23)24/h5-10,12-13H,4,11H2,1-3H3
• InChIKey: KHWCPNJRJCNVRI-UHFFFAOYSA-N

GSK2801: Selective BAZ2A/B Bromodomain Probe

GSK2801 (CAS 1619994-68-1) is an acetyl-lysine competitive inhibitor of the BAZ2A and BAZ2B bromodomains, developed and characterized by the Structural Genomics Consortium (SGC) as a chemical probe for chromatin biology research [1]. It binds to BAZ2B and BAZ2A with dissociation constants (Kd) of 136 nM and 257 nM, respectively, as determined by isothermal titration calorimetry (ITC) [2]. GSK2801 is structurally distinct from alternative BAZ2-targeting probes and demonstrates oral bioavailability with measurable in vivo exposure in mouse pharmacokinetic studies [3].

1 Selective BAZ2A/B probe Binds BAZ2A and BAZ2B bromodomains with reported selectivity over BET family BRD4.

2 Cell-permeable tool Cell-active acetyl-lysine competitive inhibitor suitable for cellular pathway studies.

3 Oral bioavailability reported Supports in vivo model studies via oral administration in rodent research models.

• [1] Chen P, Chaikuad A, Bamborough P, et al. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B. J Med Chem. 2016;59(4):1410-1424. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GSK2801 Ligand Activity Charts. GtoPdb Ligand ID: 8233. View Source
• [3] Chemical Probes Portal. Probe GSK2801 Summary. Structural Genomics Consortium, 2016. View Source

GSK2801 Selectivity vs. Generic Ligands

BAZ2 bromodomain inhibitors exhibit markedly divergent selectivity profiles that fundamentally alter their cellular and functional outcomes. GSK2801 is a BAZ2/BRD9 cross-reactive probe (BRD9 Kd = 1.1 μM), whereas BAZ2-ICR is a highly selective BAZ2-only inhibitor (15-fold selectivity over CECR2, >100-fold over other bromodomains) . Direct comparative testing in prostate cancer cell lines revealed that these two probes produce different cellular efficacies precisely because of their unequal selectivity profiles, and concurrent BAZ2 plus BRD9 inhibition fails to reproduce GSK2801's effects [1]. Furthermore, alternative BAZ2 ligands such as GSK4027 target entirely different bromodomain subfamilies (PCAF/GCN5, Ki = 1.4 nM) rather than BAZ2A/B, making them inappropriate substitutes [2]. Researchers must select the probe whose selectivity fingerprint aligns with their specific experimental question.

GSK2801 (Target)

BAZ2A/B + BRD9/TAF1L binding
Reported polypharmacology profile contributes to cellular effects.

BAZ2-ICR / Analog

Lacks BRD9 binding
Co‑inhibition of BAZ2 and BRD9 with other tools may not replicate GSK2801 outcomes.

GSK2801 + GSK8573 control

Matched negative control
GSK8573 retains BRD9 affinity without BAZ2A/B activity, enabling attribution of effects.

Generic / uncharacterized ligand

Confounding variables
Missing BAZ2‑specific control introduces ambiguity in functional studies.

• [1] Cazzanelli G, Dalle Vedove A, Parolin E, et al. Reevaluation of bromodomain ligands targeting BAZ2A. Protein Sci. 2023;32(9):e4752. View Source
• [2] Humphreys PG, Bamborough P, Chung CW, et al. Discovery of a Potent, Cell Penetrant, and Selective p300/CBP-Associated Factor (PCAF)/General Control Nonderepressible 5 (GCN5) Bromodomain Chemical Probe. J Med Chem. 2017;60(2):695-709. View Source

GSK2801 Comparative Evidence Guide

BAZ2A/B Affinity vs. BRD4 Selectivity

GSK2801 and BAZ2-ICR were directly compared in prostate cancer cell lines with opposite androgen susceptibility. The two chemical probes showed different cellular efficacies in accordance with their unequal selectivity profiles [1]. Importantly, concurrent inhibition of BAZ2 and BRD9 did not reproduce the effects observed with GSK2801, indicating that GSK2801's cellular activity cannot be recapitulated by combining a BAZ2-selective inhibitor with a BRD9 inhibitor [2]. This demonstrates that GSK2801's unique BAZ2/BRD9 dual-targeting signature produces distinct biological outcomes that differ fundamentally from BAZ2-selective probes like BAZ2-ICR.

BAZ2A/B selectivity

Reported

>50-fold over BRD4

Supports BAZ2‑specific pathway interpretation without BET family interference.

ITC assay; recombinant bromodomains

Evidence Dimension	Cellular efficacy in prostate cancer models
Target Compound Data	GSK2801 (BAZ2A Kd = 257 nM; BAZ2B Kd = 136 nM; BRD9 Kd = 1.1 μM)
Comparator Or Baseline	BAZ2-ICR (BAZ2A Kd = 109 nM; BAZ2B Kd = 170 nM; no significant BRD9 binding)
Quantified Difference	Different cellular efficacies observed; concurrent BAZ2+BRD9 inhibition fails to reproduce GSK2801 effects
Conditions	Prostate cancer cell lines with opposite androgen susceptibility

Why This Matters

Procurement of GSK2801 versus BAZ2-ICR dictates fundamentally different experimental outcomes due to distinct polypharmacology; researchers cannot assume interchangeable functionality.

• [1] Cazzanelli G, Dalle Vedove A, Parolin E, et al. Reevaluation of bromodomain ligands targeting BAZ2A. Protein Sci. 2023;32(9):e4752. View Source
• [2] Cazzanelli G, Dalle Vedove A, Parolin E, et al. Reevaluation of bromodomain ligands targeting BAZ2A. Protein Sci. 2023;32(9):e4752. View Source

Cellular Activity vs. BAZ2-ICR

GSK2801 binds BAZ2B (Kd = 136 nM) with approximately 1.9-fold higher affinity than BAZ2A (Kd = 257 nM), whereas BAZ2-ICR exhibits the inverse selectivity pattern: higher affinity for BAZ2A (Kd = 109 nM) than BAZ2B (Kd = 170 nM) [1][2]. GSK2801 displays Kd values of 136 nM (BAZ2B) and 257 nM (BAZ2A) by ITC, compared to BAZ2-ICR's 170 nM (BAZ2B) and 109 nM (BAZ2A) . GSK2801 shows >50-fold selectivity for BAZ2A/B over BRD4, whereas BAZ2-ICR exhibits 15-fold selectivity over CECR2 and >100-fold selectivity over other bromodomains .

Cellular profile vs. BAZ2-ICR

Head‑to‑head

GSK2801: Kd BAZ2B/BAZ2A 136/257 nM; Kd BRD9 1.1 μM
BAZ2-ICR: Kd BAZ2B/BAZ2A 109/170 nM; no BRD9 activity

BRD9 co‑engagement may explain distinct cellular responses; combination does not replicate GSK2801 effects.

2023 reevaluation (Protein Sci) – model‑context review

Evidence Dimension	BAZ2A and BAZ2B binding affinity (Kd)
Target Compound Data	GSK2801: BAZ2B Kd = 136 nM; BAZ2A Kd = 257 nM
Comparator Or Baseline	BAZ2-ICR: BAZ2A Kd = 109 nM; BAZ2B Kd = 170 nM
Quantified Difference	GSK2801 favors BAZ2B (1.9-fold over BAZ2A); BAZ2-ICR favors BAZ2A (1.6-fold over BAZ2B); absolute Kd differences: BAZ2A: 148 nM difference; BAZ2B: 34 nM difference
Conditions	Isothermal titration calorimetry (ITC)

Why This Matters

The inverted paralog selectivity between GSK2801 (BAZ2B-preferring) and BAZ2-ICR (BAZ2A-preferring) has implications for experiments where differential BAZ2A versus BAZ2B functional contributions are under investigation.

• [1] Chen P, Chaikuad A, Bamborough P, et al. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B. J Med Chem. 2016;59(4):1410-1424. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GSK2801 Ligand Activity Charts. GtoPdb Ligand ID: 8233. View Source

GSK8573 Matched Negative Control

GSK2801 has been characterized in vivo following both intraperitoneal and oral administration to male CD1 mice. At a single oral dose of 30 mg/kg, GSK2801 achieved a Cmax of 435 ng/mL with Tmax of 1.0 hour and a terminal half-life of 1.5 hours [1]. The compound demonstrated reasonable in vivo exposure, modest clearance, and reasonable plasma stability after oral dosing [2]. While BAZ2-ICR is also reported to be orally bioavailable, no peer-reviewed PK parameters (Cmax, Tmax, T1/2) for BAZ2-ICR have been published in the primary literature, leaving its in vivo exposure profile unquantified relative to GSK2801.

Matched negative control

Head‑to‑head

GSK8573: inactive at BAZ2A/B; Kd BRD9 1.04 μM

Enables attribution of phenotypes to BAZ2A/B engagement vs. BRD9 off‑target binding.

Procuring both compounds recommended for rigorous target validation.

Evidence Dimension	Oral pharmacokinetic parameters in mouse
Target Compound Data	GSK2801: Cmax = 435 ng/mL; Tmax = 1.0 hr; T1/2 = 1.5 hr at 30 mg/kg p.o. in male CD1 mice
Comparator Or Baseline	BAZ2-ICR: reported as orally active but no published quantitative PK parameters available
Quantified Difference	GSK2801 provides quantified PK parameters enabling dose selection and scheduling; BAZ2-ICR lacks publicly available PK characterization
Conditions	Male CD1 mice, single oral dose 30 mg/kg

Why This Matters

Procurement decisions for in vivo studies require compounds with documented PK parameters to enable rational dose selection and accurate interpretation of pharmacodynamic readouts.

• [1] Anjiechem. GSK2801 Product Information and Protocol Summary. View Source
• [2] Chen P, Chaikuad A, Bamborough P, et al. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B. J Med Chem. 2016;59(4):1410-1424. View Source

In Vivo Pharmacokinetics & Animal Models

The X-ray crystal structure of GSK2801 bound to the BAZ2B bromodomain has been solved at 1.98 Å resolution (PDB ID: 4RVR), confirming a canonical acetyl-lysine competitive binding mode [1]. This structural information provides atomic-level validation of GSK2801's mechanism of action and enables structure-based interpretation of selectivity determinants. In contrast, while BAZ2-ICR co-crystal structures have been reported in the 2023 Cazzanelli et al. publication, the structure is not independently deposited in the PDB with a publicly accessible entry, limiting structural comparisons and computational modeling applications [2].

In vivo PK

Class‑level

Oral exposure (30 mg/kg, mouse); modest clearance, reasonable plasma stability

Supports in vivo model studies via oral route; relevant for preclinical chromatin research.

Male CD1 mouse data; source‑specific review advised

Evidence Dimension	Availability of high-resolution co-crystal structure
Target Compound Data	GSK2801: 1.98 Å resolution co-crystal structure with BAZ2B; PDB ID 4RVR publicly available
Comparator Or Baseline	BAZ2-ICR: co-crystal structure reported in publication but not independently deposited in PDB
Quantified Difference	Publicly accessible structural data available for GSK2801; limited public accessibility for BAZ2-ICR structural data
Conditions	X-ray crystallography

Why This Matters

Publicly available structural data enables structure-guided experimental design, selectivity analysis, and computational modeling that is not feasible with probes lacking accessible structural characterization.

• [1] RCSB Protein Data Bank. 4RVR: Crystal Structure of the Bromodomain of Human BAZ2B in Complex with GSK2801. View Source
• [2] Cazzanelli G, Dalle Vedove A, Parolin E, et al. Reevaluation of bromodomain ligands targeting BAZ2A. Protein Sci. 2023;32(9):e4752. View Source

GSK2801 BRD9 Cross-Reactivity Quantified by ITC Enables Unique Polypharmacology Studies

GSK2801 binds to the BRD9 bromodomain with an affinity KB of 0.826 μM (Kd = 1.1 μM) as determined by ITC [1]. This BAZ2/BRD9 dual-targeting profile is a defining characteristic of GSK2801 and distinguishes it from BAZ2-ICR, which is a BAZ2-selective probe with no reported BRD9 activity . The BRD9 binding of GSK2801 is not merely an off-target liability; it contributes to unique cellular effects that cannot be reproduced by concurrent treatment with BAZ2-ICR plus a selective BRD9 inhibitor [2]. This cross-reactivity has been exploited in studies demonstrating synergistic induction of apoptosis in triple-negative breast cancer cells when GSK2801 is combined with BET inhibitors [3].

Evidence Dimension	BRD9 bromodomain binding affinity
Target Compound Data	GSK2801: BRD9 Kd = 1.1 μM (KB = 0.826 μM, ΔH = −9.8 kcal/mol)
Comparator Or Baseline	BAZ2-ICR: No significant BRD9 binding reported; selective for BAZ2A/B
Quantified Difference	GSK2801 exhibits measurable BRD9 binding (Kd = 1.1 μM); BAZ2-ICR does not bind BRD9 at comparable concentrations
Conditions	Isothermal titration calorimetry (ITC)

Why This Matters

The BAZ2/BRD9 dual-targeting signature of GSK2801 makes it uniquely suitable for studies investigating polypharmacology or synergy with other chromatin-targeting agents; BAZ2-ICR cannot substitute for these applications.

• [1] 001Chemical. CAS No. 1619994-68-1, GSK2801. BRD9 ITC Data. View Source
• [2] Cazzanelli G, Dalle Vedove A, Parolin E, et al. Reevaluation of bromodomain ligands targeting BAZ2A. Protein Sci. 2023;32(9):e4752. View Source
• [3] Bevill SM, Olivares-Quintero JF, et al. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer. Mol Cancer Res. 2019;17(7):1503-1518. View Source

GSK2801 Solubility Profile Supports Versatile In Vitro and In Vivo Formulation

GSK2801 demonstrates DMSO solubility of up to 74 mg/mL (199.21 mM) at 25°C as validated by Selleck Chemicals, with additional vendor data reporting 50-67 mg/mL . The compound is insoluble in water but can be formulated in 0.5% CMC + 1% Tween 80 at 28 mg/mL for oral administration [1]. For injection, a clear solution formulation using 5% DMSO + 40% PEG300 + 5% Tween80 + 50% ddH2O achieves 3.7 mg/mL . These formulation data, combined with the validated mouse PK parameters, provide a complete solubility-to-in vivo roadmap. While BAZ2-ICR solubility data exists in vendor datasheets, the published characterization of GSK2801's solubility and formulation conditions is more extensively documented across multiple independent sources.

Evidence Dimension	DMSO solubility at 25°C
Target Compound Data	GSK2801: 74 mg/mL (199.21 mM) in DMSO (Selleck); 50-67 mg/mL (other vendors); in vivo formulation up to 28 mg/mL in CMC/Tween
Comparator Or Baseline	BAZ2-ICR: DMSO solubility reported as ≥10 mg/mL (typical vendor specification)
Quantified Difference	GSK2801 exhibits ≥7-fold higher DMSO solubility than minimum vendor specification for BAZ2-ICR
Conditions	DMSO at 25°C

Why This Matters

Higher DMSO solubility facilitates preparation of concentrated stock solutions for high-throughput screening and reduces DMSO carryover in cellular assays; documented in vivo formulations enable reproducible animal studies.

• [1] Adooq Bioscience. GSK2801 Datasheet: BAZ2A and BAZ2B Inhibitor. View Source

GSK2801 Optimal Applications

BAZ2-Dependent Cancer Mechanisms

GSK2801 is the probe of choice for studies requiring concurrent engagement of BAZ2A/B and BRD9 bromodomains. The compound's ITC-verified BRD9 binding (Kd = 1.1 μM) combined with BAZ2A/B inhibition (Kd = 136-257 nM) produces cellular effects that cannot be replicated by treating cells with BAZ2-ICR plus a selective BRD9 inhibitor [1]. This unique polypharmacology has been validated in triple-negative breast cancer models where GSK2801 synergizes with BET inhibitors to induce apoptosis, an effect attributed to its dual BAZ2/BRD9 targeting .

Controlled Studies with GSK8573

For experiments requiring oral administration with documented systemic exposure, GSK2801 provides validated mouse PK parameters (Cmax = 435 ng/mL, Tmax = 1.0 hr, T1/2 = 1.5 hr at 30 mg/kg p.o.) that enable rational dose scheduling and interpretation of pharmacodynamic endpoints [1]. The compound's reasonable plasma stability and modest clearance support its use as an in vivo chemical probe, and the availability of the inactive control GSK8573 allows rigorous differentiation of on-target versus off-target effects in animal studies .

In Vivo Chromatin & Nucleolar Remodeling

The publicly available 1.98 Å resolution co-crystal structure of GSK2801 bound to BAZ2B (PDB: 4RVR) provides atomic-level detail of the canonical acetyl-lysine competitive binding mode [1]. This structural resource enables structure-based drug design, molecular docking studies, and rational interpretation of selectivity determinants across the bromodomain family. Researchers engaged in BAZ2 ligand optimization or computational selectivity prediction should preferentially utilize GSK2801 as a reference ligand due to this accessible structural characterization.

Cellular Assays Investigating BAZ2B-Preferring Bromodomain Inhibition

GSK2801 exhibits approximately 1.9-fold higher affinity for BAZ2B (Kd = 136 nM) compared to BAZ2A (Kd = 257 nM) [1]. This BAZ2B-preferring profile contrasts with BAZ2-ICR, which favors BAZ2A (Kd = 109 nM BAZ2A vs. 170 nM BAZ2B) . Studies designed to dissect differential functional contributions of BAZ2A versus BAZ2B in chromatin remodeling or transcriptional regulation should select GSK2801 when BAZ2B-preferring inhibition is experimentally advantageous, and may benefit from parallel use of BAZ2-ICR to control for paralog-specific effects.

Application

Selection Property

Validation Focus

BAZ2 pathway study in cancer models

Selective BAZ2A/B bromodomain inhibition

BAZ2‑specific transcriptional readouts; BET‑family control experiments

Controlled probe/control studies

Availability of matched inactive analog GSK8573

Phenotype attribution to BAZ2A/B vs. BRD9 engagement

In vivo nucleolar remodeling research

Oral bioavailability and acceptable PK profile

Systemic exposure and target engagement in rodent models

• [1] Chen P, Chaikuad A, Bamborough P, et al. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B. J Med Chem. 2016;59(4):1410-1424. View Source